Cas no 1073559-59-7 (Ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate)

• Product Name: Ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate
• CAS No: 1073559-59-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD20488669
• CID: 1183486
• PubChem ID: 59455401
• Update Time: 2025-10-30

Ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate
• AIIUIMMFKSQURO-UHFFFAOYSA-N
• PB35024
• AM90579
• AK172145
• Z3170
• Ethyl3-oxo-2-azaspiro[4,5]decane-8-carboxylate
• A895445
• F8881-7796
• AKOS025290063
• YSB55959
• EN300-1700005
• DB-230396
• CS-0049482
• AS-34384
• SCHEMBL3026056
• Ethyl 2-oxo-3-azaspiro[4.5]decane-8-carboxylate
• 1073559-59-7
• ETHYL3-OXO-2-AZASPIRO[4.5]DECANE-8-CARBOXYLATE
• MFCD20488669
• Ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate

• MDL： MFCD20488669
• Inchi： 1S/C12H19NO3/c1-2-16-11(15)9-3-5-12(6-4-9)7-10(14)13-8-12/h9H,2-8H2,1H3,(H,13,14)
• InChI Key： AIIUIMMFKSQURO-UHFFFAOYSA-N
• SMILES： O=C1CC2(CN1)CCC(C(=O)OCC)CC2

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 0.8

Additional information on Ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate

Research Brief on Ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate (CAS: 1073559-59-7): Recent Advances and Applications

Ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate (CAS: 1073559-59-7) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This spirocyclic scaffold has demonstrated versatile applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological disorders and inflammatory diseases. Recent studies have highlighted its potential as a key intermediate in the synthesis of gamma-secretase modulators and sigma receptor ligands, underscoring its pharmacological relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of this spirocyclic compound for enhanced blood-brain barrier permeability. Researchers systematically modified the ester moiety at position 8 while maintaining the critical 2-azaspiro[4.5]decane core, achieving compounds with improved pharmacokinetic properties. Molecular docking studies revealed that derivatives of Ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate exhibited strong binding affinity to neuronal targets, particularly those involved in Alzheimer's disease pathology.

In synthetic chemistry advancements, a novel asymmetric synthesis route for 1073559-59-7 was reported in Organic Letters (2024), featuring a catalytic enantioselective Michael addition as the key step. This methodology achieved excellent enantiomeric excess (>98%) and significantly improved the overall yield compared to previous synthetic approaches. The developed protocol enables more efficient production of chiral derivatives, which is crucial for structure-activity relationship studies in drug development programs.

Recent pharmacological evaluations have demonstrated that structural analogs derived from this scaffold show promising activity as dual-acting compounds, simultaneously modulating both sigma receptors and NMDA receptors. This unique pharmacological profile positions Ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate derivatives as potential therapeutics for neuropathic pain and neurodegenerative disorders. Current preclinical studies are investigating their neuroprotective effects in animal models of Parkinson's disease, with preliminary results showing significant reduction in dopaminergic neuron loss.

The compound's metabolic stability has been extensively characterized in recent ADME studies, revealing favorable hepatic stability profiles across multiple species. However, researchers have noted that the ethyl ester moiety undergoes rapid hydrolysis in plasma, prompting investigations into alternative prodrug strategies. These findings are guiding the design of next-generation derivatives with optimized metabolic properties while maintaining the core spirocyclic architecture that confers target selectivity.

Emerging applications in radiopharmaceutical development have also been reported, where 1073559-59-7 derivatives are being explored as scaffolds for PET tracer development. The spirocyclic structure provides conformational rigidity that enhances binding specificity, while the carboxylate group allows for convenient radiolabeling. Preliminary imaging studies in non-human primates have shown promising brain uptake and target engagement characteristics for sigma-1 receptor imaging.

As research progresses, the unique structural features of Ethyl 3-oxo-2-azaspiro[4.5]decane-8-carboxylate continue to reveal new therapeutic possibilities. Current investigations are expanding into its potential as a privileged scaffold for targeting protein-protein interactions, particularly in oncology applications. The compound's versatility and demonstrated biological activities position it as an important tool in modern drug discovery efforts across multiple therapeutic areas.